N-[2-(2-chlorophenyl)-4-oxo-4H-chromen-6-yl]pyridine-4-carboxamide

Specification

• Molecular Formula: C21H13ClN2O3
• Molecular Weight: 376.8 g/mol
• IUPAC Name: N-[2-(2-chlorophenyl)-4-oxochromen-6-yl]pyridine-4-carboxamide
• Standard InChI: InChI=1S/C21H13ClN2O3/c22-17-4-2-1-3-15(17)20-12-18(25)16-11-14(5-6-19(16)27-20)24-21(26)13-7-9-23-10-8-13/h1-12H,(H,24,26)
• Standard InChI Key: ALRXNBFMQRRPLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=NC=C4)Cl

Introduction

N-[2-(2-chlorophenyl)-4-oxo-4H-chromen-6-yl]pyridine-4-carboxamide is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its intricate structure and potential biological activities. This compound features a chromenone core, a chlorophenyl group, and a pyridine carboxamide moiety, which contribute to its structural complexity and reactivity.

Synthesis

The synthesis of N-[2-(2-chlorophenyl)-4-oxo-4H-chromen-6-yl]pyridine-4-carboxamide typically involves multi-step organic reactions. A common synthetic route begins with the formation of the chromenone core through cyclization reactions, followed by the introduction of the chlorophenyl group and the pyridine carboxamide moiety. Key reagents often employed in these reactions include potassium permanganate for oxidation and sodium borohydride for reduction.

Biological Activities

Research indicates that N-[2-(2-chlorophenyl)-4-oxo-4H-chromen-6-yl]pyridine-4-carboxamide exhibits promising biological activities, potentially acting as an enzyme inhibitor or receptor modulator. The precise mechanisms involve interactions with specific molecular targets that modulate biological pathways, suggesting potential applications in therapeutic contexts, particularly in anti-inflammatory or anticancer research.

Potential Applications

Given its structural complexity and potential biological activities, this compound may have applications in various scientific fields, including pharmacology and materials science. Its ability to interact with enzymes or receptors could make it a candidate for developing therapeutic agents.